molecular formula C16H26O B14363034 5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL CAS No. 90315-97-2

5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL

Cat. No.: B14363034
CAS No.: 90315-97-2
M. Wt: 234.38 g/mol
InChI Key: CKTCWYAGRDRDLJ-UHFFFAOYSA-N
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Description

5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL is an organic compound with a complex structure that includes multiple functional groups such as ethenyl, ethynyl, and hydroxyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL typically involves multiple steps, starting from simpler organic molecules. The process may include:

    Alkylation: Introduction of ethynyl and ethenyl groups through alkylation reactions.

    Hydroxylation: Introduction of the hydroxyl group at the desired position.

    Isomerization: Ensuring the correct geometric configuration of the double bonds.

Industrial Production Methods

Industrial production of this compound may involve catalytic processes to increase yield and efficiency. The use of specific catalysts and controlled reaction conditions can help in achieving the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

    Reduction: The double bonds can be reduced to single bonds.

    Substitution: The ethynyl and ethenyl groups can participate in substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst.

    Substitution: Halogenation using halogens like chlorine or bromine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction may result in alkanes.

Scientific Research Applications

5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL has various applications in scientific research:

    Chemistry: Used as a building block in organic synthesis.

    Medicine: Investigated for its potential therapeutic properties.

    Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

    5-Ethenyl-5,9-dimethyldec-8-en-4-ol: Lacks the ethynyl group.

    4-Ethynyl-5,9-dimethyldec-8-en-4-ol: Lacks the ethenyl group.

    5,9-Dimethyldec-8-en-4-ol: Lacks both ethenyl and ethynyl groups.

Uniqueness

The presence of both ethenyl and ethynyl groups in 5-Ethenyl-4-ethynyl-5,9-dimethyldec-8-EN-4-OL makes it unique, providing distinct chemical properties and reactivity compared to similar compounds.

Properties

CAS No.

90315-97-2

Molecular Formula

C16H26O

Molecular Weight

234.38 g/mol

IUPAC Name

5-ethenyl-4-ethynyl-5,9-dimethyldec-8-en-4-ol

InChI

InChI=1S/C16H26O/c1-7-12-16(17,9-3)15(6,8-2)13-10-11-14(4)5/h3,8,11,17H,2,7,10,12-13H2,1,4-6H3

InChI Key

CKTCWYAGRDRDLJ-UHFFFAOYSA-N

Canonical SMILES

CCCC(C#C)(C(C)(CCC=C(C)C)C=C)O

Origin of Product

United States

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